1-Methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine

• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 1-methyl-4-(4-nitro-3-propan-2-yloxyphenyl)piperazine
• InChI: InChI=1S/C14H21N3O3/c1-11(2)20-14-10-12(4-5-13(14)17(18)19)16-8-6-15(3)7-9-16/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: DKRDDIYYMIAQOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)N2CCN(CC2)C)[N+](=O)[O-]

Description

1-Methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.0 g of 4-fluoro-1-nitro-2-(propan-2-yloxy)benzene, 10.0 g of 1-methylpiperazine and 10.4 g of potassium carbonate in 93 ml of DMSO is stirred at ambient temperature overnight. The mixture is diluted with 160 ml of water and extracted three times with 150 ml of ethyl acetate. The organic phases are dried over magnesium sulfate and concentrated under vacuum. The residue is purified on 200 g of silica, elution being carried out with dichloromethane/methanol (98/2 then 95/5), so as to obtain 13.6 g of 1-methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine in the form of a yellow oil.